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Compound of Interest

Compound Name:
3-Amino-N,N-diethylpropanamide

hydrochloride

Cat. No.: B1287892 Get Quote

CAS Number: 34105-56-1

This technical guide provides a comprehensive overview of 3-Amino-N,N-
diethylpropanamide hydrochloride, a chemical compound with potential applications in

research and development. This document is intended for researchers, scientists, and

professionals in the field of drug development and chemical synthesis.

Chemical and Physical Properties
3-Amino-N,N-diethylpropanamide hydrochloride is a solid, crystalline compound.[1] A

summary of its key chemical and physical properties is presented in Table 1. While some

properties are available from computational predictions and supplier specifications,

experimentally determined data such as melting and boiling points are not readily available in

the public domain.
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Property Value Source

CAS Number 34105-56-1 [2]

Molecular Formula C₇H₁₇ClN₂O [2]

Molecular Weight 180.68 g/mol [2]

IUPAC Name

3-amino-N,N-

diethylpropanamide;hydrochlor

ide

SMILES CCN(CC)C(=O)CCN.Cl [2]

Form Solid, Crystalline [1]

Purity Typically available at ≥95% [2]

Synthesis
A detailed, experimentally verified synthesis protocol for 3-Amino-N,N-diethylpropanamide
hydrochloride is not extensively documented in publicly available scientific literature or

patents. However, based on the synthesis of structurally related compounds, a potential

synthetic pathway can be proposed. The synthesis would likely involve the amidation of a

protected β-alanine derivative with diethylamine, followed by deprotection and salt formation.

A generalized synthetic workflow is depicted below. It is important to note that this represents a

logical synthetic route, and specific reaction conditions would require experimental

optimization.
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Proposed Synthetic Pathway
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Caption: Proposed synthesis of 3-Amino-N,N-diethylpropanamide hydrochloride.
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Experimental Protocols
Detailed experimental protocols for the synthesis or use of 3-Amino-N,N-diethylpropanamide
hydrochloride are not readily available in the reviewed scientific literature. For researchers

interested in utilizing this compound, it would be necessary to develop and optimize protocols

based on the desired application. Standard laboratory procedures for handling solid amine

hydrochlorides should be followed, including storage in a cool, dry place and the use of

appropriate personal protective equipment.

Applications in Drug Development
Currently, there is a lack of published research detailing the specific applications of 3-Amino-
N,N-diethylpropanamide hydrochloride in drug development. While its structural motifs, a

primary amine and a tertiary amide, are common in pharmacologically active molecules, this

particular compound does not appear as a key intermediate or a final drug candidate in the

available literature.

The general class of amino acid derivatives and propanamides has been explored in medicinal

chemistry. For instance, various propanamide derivatives have been investigated for their

potential as selective androgen receptor degraders in the treatment of prostate cancer.[3]

However, no direct link or study involving 3-Amino-N,N-diethylpropanamide hydrochloride
in this or other therapeutic areas has been identified.

Biological Activity and Signaling Pathways
There is no available data in the scientific literature describing the biological activity of 3-
Amino-N,N-diethylpropanamide hydrochloride or its involvement in any signaling pathways.

Biological evaluation of this compound would be a prerequisite for any potential application in

drug development.

The logical workflow for evaluating the biological potential of a novel chemical entity like 3-
Amino-N,N-diethylpropanamide hydrochloride is outlined in the following diagram.
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Biological Evaluation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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